(NE)-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methylidene]hydroxylamine

• IUPAC Name: (NE)-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C9H10N4O/c1-6-8-3-7(5-11-14)4-10-9(8)13(2)12-6/h3-5,14H,1-2H3/b11-5+
• InChI Key: FNIXOQCQUYJEFH-VZUCSPMQSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)C=NO)C
• Isomeric SMILES: CC1=NN(C2=C1C=C(C=N2)/C=N/O)C
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• CAS No.: 2413937-15-0

Description

(NE)-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.206. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound is employed in reactions with various N-nucleophiles, such as anilines, hydrazine, hydroxylamine, thiourea, and guanidine, to afford corresponding derivatives. These reactions highlight its role in generating a variety of heterocyclic compounds, including pyrazole, isoxazole, pyrimidinethione, and aminopyrimidine derivatives. This versatility underscores its importance in the synthesis of complex molecules with potential biological activities (Farag et al., 2011).

Biological Activity Studies

The compound's derivatives have been explored for their biological activities. For instance, isoxazoles and pyrazoles derived from the compound have been investigated for their antimicrobial, antitumor, and antioxidant activities. These studies are crucial for identifying new therapeutic agents and understanding the biological significance of these heterocyclic compounds (El‐Borai et al., 2013).

Advanced Organic Synthesis

The research on (NE)-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methylidene]hydroxylamine and its derivatives contributes to the development of advanced organic synthesis methods. These methods facilitate the construction of complex molecular architectures, which are essential for the development of new materials, catalysts, and pharmaceuticals. The studies demonstrate the compound's role in enabling the synthesis of structurally diverse libraries of compounds through alkylation and ring closure reactions, providing a foundation for the discovery of novel compounds with unique properties (Roman, 2013).